Ethyl (cyclohexyloxy)acetate
Cat. No. B8760450
M. Wt: 186.25 g/mol
InChI Key: QTHOIRQZIDLRIC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07741493B2
Procedure details
To a solution of cyclohexanol (1.0 g, 0.95 mmol) in dichloromethane (30 mL) is added rhodium (II) acetate dimer (44 mg) followed by ethyl diazoacetate (1.14 g, 10.0 mmol). The reaction mixture is stirred at RT for 20 min. The reaction mixture is diluted with Et2O, filtered through Celite, and the filtrate is evaporated and the residue is vacuum distilled at 150° C. to give 1.57 g of the product 407. 1H NMR (CDCl3) δ 4.23 (q, 2H), 4.10 (s, 2H), 3.33 (m, 1H), 1.93 (m, 2H), 1.74 (m, 2H), 1.54 (m, 1H), 1.4-1.1 (m, 8H)
Name
Identifiers
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REACTION_CXSMILES
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[CH:1]1([OH:7])[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1.[N+](=[CH:10][C:11]([O:13][CH2:14][CH3:15])=[O:12])=[N-]>ClCCl.CCOCC.CC(O)=O.CC(O)=O.CC(O)=O.CC(O)=O.[Rh].[Rh]>[CH2:14]([O:13][C:11](=[O:12])[CH2:10][O:7][CH:1]1[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1)[CH3:15] |f:4.5.6.7.8.9|
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Inputs
Step One
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Name
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|
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Quantity
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1 g
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Type
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reactant
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Smiles
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C1(CCCCC1)O
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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ClCCl
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Name
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Quantity
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44 mg
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Type
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catalyst
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Smiles
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CC(=O)O.CC(=O)O.CC(=O)O.CC(=O)O.[Rh].[Rh]
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Step Two
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Name
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Quantity
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1.14 g
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Type
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reactant
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Smiles
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[N+](=[N-])=CC(=O)OCC
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Step Three
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Name
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Quantity
|
0 (± 1) mol
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Type
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solvent
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Smiles
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CCOCC
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture is stirred at RT for 20 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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filtered through Celite
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CUSTOM
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Type
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CUSTOM
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|
Details
|
the filtrate is evaporated
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DISTILLATION
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Type
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DISTILLATION
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Details
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distilled at 150° C.
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Outcomes
Product
Details
Reaction Time |
20 min |
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Name
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|
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Type
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product
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Smiles
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C(C)OC(COC1CCCCC1)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.57 g | |
| YIELD: CALCULATEDPERCENTYIELD | 887.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
